Cas no 1361521-47-2 (2-Fluoro-5-(perchlorophenyl)pyridine-4-methanol)

• Product Name: 2-Fluoro-5-(perchlorophenyl)pyridine-4-methanol
• CAS No: 1361521-47-2
• MF: C₁₂H₅Cl₅FNO
• MW: 375.437601804733
• CID: 4923652
• Update Time: 2025-05-23

2-Fluoro-5-(perchlorophenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-(perchlorophenyl)pyridine-4-methanol

• Inchi： 1S/C12H5Cl5FNO/c13-8-7(9(14)11(16)12(17)10(8)15)5-2-19-6(18)1-4(5)3-20/h1-2,20H,3H2
• InChI Key： FTQSYCBVPZDDCR-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=NC(=CC=1CO)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 323
• XLogP3: 5.2
• Topological Polar Surface Area: 33.1

Additional information on 2-Fluoro-5-(perchlorophenyl)pyridine-4-methanol

Comprehensive Overview of 2-Fluoro-5-(perchlorophenyl)pyridine-4-methanol (CAS No. 1361521-47-2)

2-Fluoro-5-(perchlorophenyl)pyridine-4-methanol (CAS No. 1361521-47-2) is a specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique perchlorophenyl and fluoropyridine moieties, has garnered attention for its potential in drug discovery and material science. Its molecular structure combines a pyridine ring with a fluorine substituent and a perchlorophenyl group, making it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated compounds like 2-Fluoro-5-(perchlorophenyl)pyridine-4-methanol has surged due to their enhanced stability and bioavailability. Researchers are particularly interested in its role as a building block for designing kinase inhibitors and antimicrobial agents. The compound's perchlorophenyl moiety contributes to its lipophilicity, which is critical for membrane permeability in drug candidates. This aligns with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry.

The synthesis of CAS No. 1361521-47-2 involves multi-step organic reactions, including halogenation and nucleophilic substitution. Its purity and yield are often optimized using advanced techniques like HPLC and NMR spectroscopy. Given the rising interest in green chemistry, efforts are underway to develop more sustainable synthetic routes for such fluoropyridine derivatives, minimizing waste and energy consumption.

From an industrial perspective, 2-Fluoro-5-(perchlorophenyl)pyridine-4-methanol is valued for its potential in crop protection formulations. Its fluorine and chlorine atoms enhance pesticidal activity, addressing the need for next-generation agrochemicals with lower environmental impact. This resonates with current discussions on sustainable agriculture and precision farming, where efficient chemical tools are essential.

Analytical studies of CAS No. 1361521-47-2 highlight its stability under various conditions, making it suitable for long-term storage and transport. However, handling requires adherence to standard laboratory safety protocols, as with all fine chemicals. The compound's spectral data (e.g., IR, MS) are well-documented, aiding in quality control and regulatory compliance.

In the context of AI-driven drug discovery, 2-Fluoro-5-(perchlorophenyl)pyridine-4-methanol is increasingly featured in virtual screening libraries. Its scaffold diversity makes it a candidate for machine learning-based target prediction models. This intersection of computational chemistry and synthetic innovation underscores its relevance in modern research.

Looking ahead, the compound's applications may expand into material science, particularly in designing organic electronic components. Its conjugated system and electron-withdrawing groups could contribute to developments in flexible electronics or photovoltaic materials, aligning with global trends in renewable energy technologies.

For researchers sourcing CAS No. 1361521-47-2, verifying suppliers' certificates of analysis (CoA) is crucial to ensure consistency. The compound's pricing reflects its high purity (>98%) and specialized synthesis, with bulk availability varying across custom synthesis providers. As patent landscapes evolve, opportunities may arise for generic synthesis of related fluorinated intermediates.

In summary, 2-Fluoro-5-(perchlorophenyl)pyridine-4-methanol exemplifies the innovation driving organofluorine chemistry. Its dual utility in life sciences and industrial applications positions it as a compound of enduring interest, particularly amid the push for sustainable chemical solutions and targeted therapeutics.